Cas no 1448065-71-1 (1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one)

• Product Name: 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one
• CAS No: 1448065-71-1
• MF: C₁₈H₁₈ClFN₂O₂S
• MW: 380.864125728607
• CID: 5403842
• Update Time: 2025-11-02

1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(3-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-[(4-fluorophenyl)thio]ethanone
• 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one

• Inchi： 1S/C18H18ClFN2O2S/c19-16-2-1-9-21-18(16)24-14-7-10-22(11-8-14)17(23)12-25-15-5-3-13(20)4-6-15/h1-6,9,14H,7-8,10-12H2
• InChI Key： SAIGSVRTTHBRSQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=CC=C2Cl)CC1)CSC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.1±50.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one

Comprehensive Overview of 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one (CAS No. 1448065-71-1)

The compound 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one (CAS No. 1448065-71-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core, chloropyridine moiety, and fluorophenylsulfanyl group, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one has surged due to their role in developing novel therapeutics. The compound's CAS No. 1448065-71-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its structural complexity allows for diverse functionalization, making it a valuable scaffold for designing inhibitors of enzymes or receptors involved in disease pathways.

One of the key trends in chemical research is the exploration of sulfur-containing compounds, and this molecule's sulfanyl group positions it as a candidate for studying thioether interactions in biological systems. Additionally, the presence of a fluorophenyl ring enhances its metabolic stability, a critical factor in pharmacokinetic optimization. These attributes align with current industry focus on drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion).

The synthesis of 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one typically involves multi-step organic reactions, including nucleophilic substitution and etherification. Researchers often optimize these processes to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. The compound's chloropyridine segment is particularly reactive, enabling further derivatization for library generation in medicinal chemistry.

From an SEO perspective, queries related to "CAS 1448065-71-1 supplier," "chloropyridine derivatives," and "fluorophenylsulfanyl applications" are increasingly common, highlighting the compound's commercial and scientific appeal. Its potential use in crop protection formulations also ties into growing interest in sustainable agriculture, though detailed studies are needed to validate such applications.

In summary, 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[(4-fluorophenyl)sulfanyl]ethan-1-one represents a compelling case study in the intersection of synthetic chemistry and life sciences. Its structural features and adaptability underscore its value in addressing contemporary challenges in small-molecule drug development and material science. As research progresses, this compound may emerge as a cornerstone in designing next-generation bioactive agents.